Cas no 320740-34-9 (methyl 2-amino-3-bromo-4-methylbenzoate)

• Product Name: methyl 2-amino-3-bromo-4-methylbenzoate
• CAS No: 320740-34-9
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD24150709
• CID: 1449270
• PubChem ID: 81709232
• Update Time: 2025-04-20

methyl 2-amino-3-bromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-bromo-4-methyl-, methyl ester
• methyl 2-amino-3-bromo-4-methylbenzoate
• EN300-3001870
• MFCD24150709
• 320740-34-9
• F86717
• 2-Amino-3-bromo-4-methyl-benzoic acid methyl ester
• SCHEMBL25208567
• DTXSID401278165
• SY315223
• AKOS020289440

• MDL： MFCD24150709
• Inchi： 1S/C9H10BrNO2/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4H,11H2,1-2H3
• InChI Key： CAILNYUDWDRPKW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OC)C=CC=1C)N

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters